2-[(Ethylcarbamoyl)amino]propanoic acid

• Molecular Formula: C6H12N2O3
• Molecular Weight: 160.17 g/mol
• IUPAC Name: 2-(ethylcarbamoylamino)propanoic acid
• InChI: InChI=1S/C6H12N2O3/c1-3-7-6(11)8-4(2)5(9)10/h4H,3H2,1-2H3,(H,9,10)(H2,7,8,11)
• InChI Key: DJTRAWDUUZJYJY-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)NC(C)C(=O)O

Description

2-[(Ethylcarbamoyl)amino]propanoic acid is a carboxamide derivative of propanoic acid, characterized by an ethylcarbamoyl group (-NH-C(=O)-NH-C₂H₅) attached to the α-carbon of the propanoic acid backbone. Its IUPAC name is 2-[(ethylcarbamoyl)amino]propanoic acid, with the molecular formula C₆H₁₁N₂O₃ (assuming a structure analogous to ’s methyl-substituted variant). This compound serves as a structural motif in medicinal chemistry, often modified to enhance pharmacokinetic properties or target specificity. Its simplicity allows for versatile derivatization, making it a scaffold for drug discovery .

Comparison with Similar Compounds

2-[(Ethylcarbamoyl)amino]-2-methylpropanoic Acid

Structure : Differs by a methyl group at the α-carbon.
Molecular Formula : C₇H₁₄N₂O₃ vs. C₆H₁₁N₂O₃ (target).
Key Differences :

• Solubility : Higher lipophilicity (logP) due to the methyl group may decrease aqueous solubility.
  Applications : Used in peptide mimetics and protease inhibitors, where steric bulk modulates selectivity .

Parameter	Target Compound	2-Methyl Derivative
Molecular Formula	C₆H₁₁N₂O₃	C₇H₁₄N₂O₃
Substituent	-H	-CH₃
Molecular Weight (g/mol)	~159.1	174.2
Biological Role	Scaffold for drugs	Enhanced metabolic stability

CGS21680 (Adenosine Receptor Agonist)

Structure: Complex purine-based molecule with ethylcarbamoyl and propanoic acid moieties (). Molecular Formula: C₂₃H₃₀N₈O₇. Key Differences:

• Pharmacology: Acts as a selective A₂A adenosine receptor agonist, whereas the target compound lacks receptor-targeting moieties.
• Complexity: The adenosine core enables high-affinity receptor binding, contrasting with the target’s minimalistic structure. Implications: Highlights how ethylcarbamoyl groups in larger frameworks confer specific bioactivity .

2-{[2-(Cyclohexylcarbamoyl)benzoyl]amino}propanoic Acid (2CMPA)

Structure : Features a benzoyl and cyclohexylcarbamoyl group ().
Molecular Formula : C₁₈H₂₃N₃O₄.
Key Differences :

• Aromaticity : The benzoyl group enables π-π interactions, enhancing binding to hydrophobic pockets.
• Applications: Studied for anticancer activity due to enhanced target engagement .

Iodophenyl-Substituted Propanoic Acid Derivatives

Structure: Derived from (R)- or (S)-2-amino-3-(4-iodophenyl)propanoic acid (). Key Differences:

• Halogenation : Iodine increases molecular weight and lipophilicity, influencing blood-brain barrier permeability.
• Chirality : Stereochemistry (R/S) affects enantioselective interactions with enzymes.
  Implications : Used in tyrosine kinase inhibitors, demonstrating the role of halogenation in drug design .

Patented Propanoic Acid Derivatives ()

Examples :

• N-(3-carboxy-1-oxopropyl)-(4S)-p-phenylphenylmethyl)-4-amino-2R-methylbutanoic acid ethyl ester: Combines aromatic and ester groups for enhanced protease inhibition.
• 3-((1-(cis-4-carboxycarbonyl-cis-3-butylcyclohexyl)cyclopentyl)-2S-(2-methoxyethoxy)propanoic acid: Methoxyethoxy groups improve solubility and bioavailability. Key Differences:
• Structural Complexity : Multiple substituents (e.g., bicyclic systems, ethers) tailor compounds for specific targets like angiotensin-converting enzyme (ACE) inhibitors.
  Implications : Highlights the trade-off between structural complexity and synthetic feasibility .